Cas no 61747-25-9 (Acetonitrile,[[[5-ethoxy-1-[4-(trifluoromethyl)phenyl]pentylidene]amino]oxy]-)

Acetonitrile,[[[5-ethoxy-1-[4-(trifluoromethyl)phenyl]pentylidene]amino]oxy]- structure
61747-25-9 structure
Product Name:Acetonitrile,[[[5-ethoxy-1-[4-(trifluoromethyl)phenyl]pentylidene]amino]oxy]-
CAS No:61747-25-9
MF:C16H19F3N2O2
MW:328.329474687576
CID:467690
PubChem ID:86735632
Update Time:2025-04-19

Acetonitrile,[[[5-ethoxy-1-[4-(trifluoromethyl)phenyl]pentylidene]amino]oxy]- Chemical and Physical Properties

Names and Identifiers

    • Acetonitrile,[[[5-ethoxy-1-[4-(trifluoromethyl)phenyl]pentylidene]amino]oxy]-
    • SCHEMBL7343789
    • 5-ethoxy-4'-trifluoromethylvalerophenone O-(cyanomethyl) oxime
    • DTXSID101140434
    • 2-[[[5-Ethoxy-1-[4-(trifluoromethyl)phenyl]pentylidene]amino]oxy]acetonitrile
    • 61747-25-9
    • Inchi: 1S/C16H19F3N2O2/c1-2-22-11-4-3-5-15(21-23-12-10-20)13-6-8-14(9-7-13)16(17,18)19/h6-9H,2-5,11-12H2,1H3
    • InChI Key: XHMUAIOLBGZVLR-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C(CCCCOCC)=NOCC#N)(F)F

Computed Properties

  • Exact Mass: 328.13997
  • Monoisotopic Mass: 328.13986234g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 9
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.7
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • PSA: 54.61

Acetonitrile,[[[5-ethoxy-1-[4-(trifluoromethyl)phenyl]pentylidene]amino]oxy]- Related Literature

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